Cas no 97839-36-6 (Benzenecarbothioic acid, 3-chloro-, S-phenyl ester)
97839-36-6 structure
Product Name:Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
CAS No:97839-36-6
MF:C13H9ClOS
MW:248.727961301804
CID:1989868
PubChem ID:11791566
Update Time:2025-04-21
Benzenecarbothioic acid, 3-chloro-, S-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
- S-phenyl 3-chlorobenzenecarbothioate
- DTXSID20472927
- DTXCID10423741
- 97839-36-6
-
- Inchi: 1S/C13H9ClOS/c14-11-6-4-5-10(9-11)13(15)16-12-7-2-1-3-8-12/h1-9H
- InChI Key: KBQJEOBYLQYNIG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(=O)SC2C=CC=CC=2)=C1
Computed Properties
- Exact Mass: 248.0062638Da
- Monoisotopic Mass: 248.0062638Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 42.4Ų
Benzenecarbothioic acid, 3-chloro-, S-phenyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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